[1-[(E)-[[2-[(4-chlorobenzoyl)amino]acetyl]hydrazinylidene]methyl]naphthalen-2-yl] 4-methoxybenzoate

Specification

• Molecular Formula: C28H22ClN3O5
• Molecular Weight: 515.9 g/mol
• IUPAC Name: [1-[(E)-[[2-[(4-chlorobenzoyl)amino]acetyl]hydrazinylidene]methyl]naphthalen-2-yl] 4-methoxybenzoate
• Standard InChI: InChI=1S/C28H22ClN3O5/c1-36-22-13-8-20(9-14-22)28(35)37-25-15-10-18-4-2-3-5-23(18)24(25)16-31-32-26(33)17-30-27(34)19-6-11-21(29)12-7-19/h2-16H,17H2,1H3,(H,30,34)(H,32,33)/b31-16+
• Standard InChI Key: QRONUCFNYIFWLW-WCMJOSRZSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)OC2=C(C3=CC=CC=C3C=C2)/C=N/NC(=O)CNC(=O)C4=CC=C(C=C4)Cl
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OC2=C(C3=CC=CC=C3C=C2)C=NNC(=O)CNC(=O)C4=CC=C(C=C4)Cl

Introduction

[1-[(E)-[[2-[(4-chlorobenzoyl)amino]acetyl]hydrazinylidene]methyl]naphthalen-2-yl] 4-methoxybenzoate is a complex organic compound classified under hydrazones, which are characterized by the presence of a hydrazone functional group (R1R2C=NNH-R3). This compound is of interest in medicinal chemistry due to its potential as an inhibitor of certain enzymes, which could lead to therapeutic applications.

Synthesis Steps:

• Formation of Intermediates: The synthesis typically begins with the formation of key intermediates, which are crucial for the final compound.

• Hydrazone Formation: The hydrazone group is formed through a condensation reaction between an aldehyde or ketone and a hydrazine derivative.

• Esterification: The final step often involves esterification to attach the 4-methoxybenzoate moiety.

Biological Activity and Potential Applications

Research suggests that compounds similar to [1-[(E)-[[2-[(4-chlorobenzoyl)amino]acetyl]hydrazinylidene]methyl]naphthalen-2-yl] 4-methoxybenzoate exhibit significant biological activity, indicating potential therapeutic uses. The structural features of this compound allow it to interact effectively with specific enzymes or receptors, potentially inhibiting enzymatic activity or modulating receptor functions.

Potential Applications:

• Enzyme Inhibition: The compound's ability to bind to enzymes could lead to applications in treating diseases where enzyme activity needs to be regulated.

• Pharmaceutical Research: Its complex structure makes it a candidate for further modification and optimization in drug development.

Chemical Reactions and Stability

The compound can undergo various chemical reactions, including reductions and oxidations. Common reagents for these reactions include sodium borohydride for reductions and potassium permanganate for oxidations.

Chemical Stability:

• Solvent Sensitivity: The compound's stability may vary depending on the solvent used, with some solvents potentially causing degradation.

• Temperature Dependence: Reactions involving this compound are often temperature-sensitive, requiring precise control to achieve desired outcomes.

Comparison with Similar Compounds

Compounds with similar structures, such as those containing hydrazone or benzoate moieties, have shown significant biological activity. For example, 4-[(E)-(2-{[4-(2-chlorobenzyl)piperazin-1-yl]acetyl}hydrazinylidene)methyl]benzoic acid exhibits antimicrobial and anticancer properties.

Comparative Analysis:

Compound Name	Structure Features	Biological Activity
[1-[(E)-[[2-[(4-chlorobenzoyl)amino]acetyl]hydrazinylidene]methyl]naphthalen-2-yl] 4-methoxybenzoate	Hydrazone, naphthalene, 4-methoxybenzoate	Potential enzyme inhibitor
4-[(E)-(2-{[4-(2-chlorobenzyl)piperazin-1-yl]acetyl}hydrazinylidene)methyl]benzoic acid	Hydrazone, piperazine, benzoic acid	Antimicrobial, anticancer
2-[6-(4-Chlorophenyl)imidazo[2,1-b]thiazol-2-yl]-N′-[(E)-4-methoxybenzylidene]acetohydrazide	Imidazo[2,1-b]thiazole, hydrazone	Potential biological activity